Cas no 1806844-65-4 (2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine)

2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine is a halogenated pyridine derivative with a reactive amino and aminomethyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of bromine and difluoromethyl substituents enhances its utility in cross-coupling reactions and as a building block for fluorinated compounds. Its bifunctional structure allows for selective modifications, facilitating the development of complex molecules. The compound's stability and reactivity profile make it suitable for use in medicinal chemistry, particularly in the design of bioactive molecules. Careful handling is recommended due to its potential sensitivity to moisture and reactive conditions.

2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine structure

1806844-65-4 structure

Product Name:2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine

CAS No:1806844-65-4

MF:C₇H₈BrF₂N₃

MW:252.059327125549

CID:4853018

Update Time:2025-06-11

2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine
- Inchi： 1S/C7H8BrF2N3/c8-4-1-3(6(9)10)5(2-11)13-7(4)12/h1,6H,2,11H2,(H2,12,13)
- InChI Key： QKZPQSDIGZMIJK-UHFFFAOYSA-N
- SMILES： BrC1=C(N)N=C(CN)C(C(F)F)=C1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
XLogP3: 0.7
Topological Polar Surface Area: 64.9

2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029070150-250mg	2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine	1806844-65-4	97%	250mg	$1,008.00	2022-03-31
Alichem	A029070150-500mg	2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine	1806844-65-4	97%	500mg	$1,727.80	2022-03-31
Alichem	A029070150-1g	2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine	1806844-65-4	97%	1g	$2,950.20	2022-03-31

2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine

Comprehensive Overview of 2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine (CAS No. 1806844-65-4)

2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine (CAS No. 1806844-65-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring both amino and aminomethyl functional groups, enables versatile reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. The presence of the difluoromethyl group in 2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine contributes to its lipophilicity, a property often linked to improved membrane permeability in drug candidates. Researchers are particularly interested in how this compound can be leveraged to develop next-generation kinase inhibitors or antimicrobial agents, addressing global health challenges such as antibiotic resistance and chronic diseases.

The synthesis and applications of CAS No. 1806844-65-4 align with the growing trend of green chemistry and sustainable manufacturing. Innovations in catalytic processes and solvent-free reactions have been explored to optimize its production, minimizing environmental impact. This resonates with the increasing focus on ESG (Environmental, Social, and Governance) criteria in the chemical industry, where stakeholders prioritize eco-friendly and ethically sourced intermediates.

From a commercial perspective, 2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals offer tailored solutions for its scalable production, catering to the needs of R&D laboratories and industrial clients. The compound's patent landscape is another area of interest, as intellectual property protections play a pivotal role in its market accessibility and competitive pricing.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and consistency of CAS No. 1806844-65-4. Quality control is paramount, especially when the compound is intended for use in preclinical studies or high-throughput screening. Regulatory compliance, including adherence to REACH and GMP standards, further underscores its suitability for global supply chains.

Looking ahead, the potential of 2-Amino-6-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine extends beyond traditional applications. Its incorporation into bioconjugates and proteolysis-targeting chimeras (PROTACs) exemplifies its adaptability in cutting-edge therapeutic modalities. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in interdisciplinary research, bridging the gap between chemistry, biology, and materials science.